Cas no 146511-08-2 (1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester)

• Product name: 1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester
• CAS No: 146511-08-2
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• CID: 101152
• PubChem ID: 45099593

1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester
• METHYL 2,5-DIOXOPIPERAZINE-1-CARBOXYLATE
• 2,5-dioxo-piperazine-1-carboxylic acid methyl ester
• 1-Piperazinecarboxylicacid,2,5-dioxo-,methylester(9CI)
• DTXSID70667987
• 146511-08-2

• Inchi： InChI=1S/C6H8N2O4/c1-12-6(11)8-3-4(9)7-2-5(8)10/h2-3H2,1H3,(H,7,9)
• InChI Key： OEHKZSGCTQERHR-UHFFFAOYSA-N
• SMILES： COC(N1CC(=O)NCC1=O)=O

Computed Properties

• Exact Mass: 172.04800
• Monoisotopic Mass: 172.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2
• XLogP3: -0.9

Experimental Properties

• PSA: 75.71000
• LogP: -1.02210